Cas no 1806981-48-5 (6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol)
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol is a fluorinated phenolic compound featuring a bromo and fluoro substitution pattern, along with a trifluoromethylthio group. This structure imparts unique reactivity and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogen and sulfur-based functional groups enhances its utility in cross-coupling reactions and as a building block for complex molecules. Its electron-withdrawing substituents contribute to stability and selectivity in nucleophilic aromatic substitution reactions. The compound is particularly useful in the development of bioactive compounds, where its structural motifs can influence potency and metabolic stability. Proper handling is required due to potential reactivity of the thioether and phenolic groups.
1806981-48-5 structure
Product Name:6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol
CAS No:1806981-48-5
MF:C7H3BrF4OS
MW:291.060734033585
CID:4976514
Update Time:2025-06-10
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol
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- Inchi： 1S/C7H3BrF4OS/c8-3-1-2-4(9)6(5(3)13)14-7(10,11)12/h1-2,13H
- InChI Key： KMVHULBJUFCXCS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1O)SC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 4.1
- Topological Polar Surface Area: 45.5
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017749-250mg |
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1806981-48-5 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013017749-500mg |
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1806981-48-5 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013017749-1g |
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1806981-48-5 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
6-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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